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Compound of Interest

Compound Name: AZ7550 hydrochloride

Cat. No.: B2772567

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

AZ7550 hydrochloride is an active metabolite of the third-generation epidermal growth factor
receptor (EGFR) tyrosine kinase inhibitor, Osimertinib (AZD9291).[1][2] It exhibits inhibitory
activity against several protein kinases, most notably the Insulin-like Growth Factor 1 Receptor
(IGF-1R) and various mutant forms of EGFR.[3] This document provides detailed protocols for
the immunohistochemical (IHC) detection of key targets of AZ7550 hydrochloride in formalin-
fixed, paraffin-embedded (FFPE) tissue sections, along with relevant signaling pathway
diagrams and quantitative data to support research and drug development activities.

Data Presentation

Table 1: In Vitro Potency of AZ7550
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Target/Cell Line Parameter Value Reference
IGF-1R IC50 1.6 uM [3]
MLK1 IC50 88 nM [4][3]
ACK1 IC50 156 nM [4][3]
ErbB4 IC50 195 nM [4][3]
MNK2 IC50 228 nM [4][3]
FLT3 IC50 302 nM [4][3]
ALK IC50 420 nM [4][3]
FES IC50 449 nM [4][3]
IRR IC50 840 nM [4][3]
BRK IC50 843 nM [4][3]
BLK IC50 977 nM [3]
H1975 (EGFR

L858R/T790M) 1e50 45 M S8
PC9 (EGFR del19) IC50 26 M [51[3]
LoVo (WT) IC50 786 nM [5][3]
H1975 (EGFR

L858R/T790M) GIS0 19 nM I3
PC9 (EGFR del19) GI50 15 nM [5][3]
Calu3 (WT) GI50 537 nM [5][3]

Signaling Pathways

The primary targets of AZ7550, IGF-1R and EGFR, are receptor tyrosine kinases that play
crucial roles in cell proliferation, survival, and differentiation. Their signaling cascades are often
dysregulated in cancer.
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Start: FFPE Tissue Section

1. Deparaffinization & Rehydration

2. Antigen Retrieval
3. Blocking
4. Primary Antibody Incubation
5. Secondary Antibody Incubation
6. Detection (e.g., DAB)
7. Counterstaining

8. Dehydration & Mounting

End: Microscopic Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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